Cas no 1806495-81-7 (4-Nitro-3-(3-oxopropyl)mandelic acid)

• Product Name: 4-Nitro-3-(3-oxopropyl)mandelic acid
• CAS No: 1806495-81-7
• MF: C₁₁H₁₁NO₆
• MW: 253.208143472672
• CID: 4797198
• Update Time: 2025-07-25

4-Nitro-3-(3-oxopropyl)mandelic acid Chemical and Physical Properties

Names and Identifiers

• 4-Nitro-3-(3-oxopropyl)mandelic acid

• Inchi： 1S/C11H11NO6/c13-5-1-2-7-6-8(10(14)11(15)16)3-4-9(7)12(17)18/h3-6,10,14H,1-2H2,(H,15,16)
• InChI Key： QXDODABIXLCJFI-UHFFFAOYSA-N
• SMILES： OC(C(=O)O)C1=CC=C(C(=C1)CCC=O)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 326
• XLogP3: 0.4
• Topological Polar Surface Area: 120

Additional information on 4-Nitro-3-(3-oxopropyl)mandelic acid

Introduction to 4-Nitro-3-(3-oxopropyl)mandelic Acid (CAS No. 1806495-81-7) and Its Emerging Applications in Chemical and Biomedical Research

4-Nitro-3-(3-oxopropyl)mandelic acid, identified by the chemical registration number CAS No. 1806495-81-7, is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical chemistry and biochemical research. This compound, characterized by its nitro and ester functional groups, exhibits unique structural and chemical properties that make it a valuable intermediate in synthetic chemistry and a potential candidate for various biomedical applications.

The molecular structure of 4-Nitro-3-(3-oxopropyl)mandelic acid consists of a mandelic acid backbone substituted with a nitro group at the fourth carbon position and an esterified hydroxyl group at the third position, further modified by a propyl group. This specific arrangement imparts distinct reactivity, making it a versatile building block for the synthesis of more complex molecules. The presence of the nitro group enhances its utility in electrophilic aromatic substitution reactions, while the ester functionality allows for further derivatization via hydrolysis or transesterification.

In recent years, 4-Nitro-3-(3-oxopropyl)mandelic acid has been explored as a key intermediate in the development of novel pharmaceutical agents. Its structural features align well with the design principles of bioactive molecules, particularly those targeting neurological and inflammatory disorders. The nitro group, when reduced to an amine, can introduce hydrogen bonding capabilities, which are crucial for receptor binding affinity. Additionally, the ester moiety can be hydrolyzed to yield mandelic acid derivatives, which have shown promise in antimicrobial and anti-inflammatory applications.

One of the most compelling aspects of 4-Nitro-3-(3-oxopropyl)mandelic acid is its potential role in drug discovery programs targeting neurodegenerative diseases. Current research indicates that nitro-substituted aromatic compounds can modulate neurotransmitter activity by interacting with specific enzymes and receptors. For instance, studies have demonstrated that derivatives of mandelic acid exhibit neuroprotective effects in models of Parkinson’s disease by inhibiting oxidative stress and promoting mitochondrial function. The propyl substituent in 4-Nitro-3-(3-oxopropyl)mandelic acid may further enhance its solubility and bioavailability, improving pharmacokinetic profiles.

The compound’s utility extends beyond pharmacology into materials science and catalysis. The nitro group serves as an effective handle for metal-catalyzed cross-coupling reactions, enabling the construction of biaryl systems prevalent in many active pharmaceutical ingredients (APIs). Furthermore, the ester functionality can be utilized in polymer chemistry to create functionalized polymers with tailored properties. These materials could find applications in drug delivery systems, where controlled release is essential for optimizing therapeutic efficacy.

Recent advances in synthetic methodologies have further expanded the scope of 4-Nitro-3-(3-oxopropyl)mandelic acid applications. Transition-metal-catalyzed reductions of nitro compounds have become increasingly efficient, allowing for rapid access to corresponding amines without excessive byproduct formation. This has streamlined the synthesis of mandelic acid derivatives used in medicinal chemistry libraries. Additionally, biocatalytic approaches have been explored to convert this compound into more complex scaffolds via enzymatic transformations, aligning with green chemistry principles.

The integration of computational chemistry has also played a pivotal role in optimizing the use of 4-Nitro-3-(3-oxopropyl)mandelic acid as a synthetic intermediate. Molecular modeling studies have identified optimal reaction conditions for its conversion into high-value products, minimizing unwanted side reactions. These predictions are supported by experimental validation, demonstrating the reliability of computational tools in accelerating drug development pipelines.

In conclusion,4-Nitro-3-(3-oxopropyl)mandelic acid (CAS No. 1806495-81-7) represents a multifaceted compound with broad utility across chemical synthesis and biomedical research. Its unique structural features enable diverse applications, from generating novel therapeutic agents to developing advanced materials. As research continues to uncover new synthetic pathways and biological functions,4-Nitro-3-(3-oxopropyl)mandelic acid is poised to remain at the forefront of innovation in both academic and industrial settings.